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Compound of Interest

Compound Name: 2-(4-Isopropylcyclohexyl)ethanol

Cat. No.: B3051852 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-Isopropylcyclohexyl)ethanol was

publicly available at the time of this writing. The following guidance is based on the safety

profiles of structurally similar compounds, including 1-Cyclohexylethanol, 2-Cyclohexylethanol,

Cyclohexanol, and GHS information for 1-(4-Isopropylcyclohexyl)ethanol. Researchers should

handle 2-(4-Isopropylcyclohexyl)ethanol with caution and perform a thorough risk

assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 2-(4-Isopropylcyclohexyl)ethanol in
a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 2-(4-Isopropylcyclohexyl)ethanol is anticipated to be a

combustible liquid that may cause skin and eye irritation. Appropriate PPE is critical to ensure

personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against potential

splashes that could cause eye

irritation.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

may cause irritation or

dermatitis.

Skin and Body
Lab coat, long pants, and

closed-toe shoes.

Minimizes skin exposure to

spills.

Respiratory

Not generally required under

normal, well-ventilated

conditions.[1] Use a

NIOSH/MSHA approved

respirator if working in poorly

ventilated areas or if mists are

generated.

Protects against inhalation of

vapors that may cause

respiratory irritation.

II. Physical and Chemical Properties (Based on
Analogs)
Understanding the physical and chemical properties is crucial for safe handling and storage.

The data below is for 2-Cyclohexylethanol, a closely related compound.

Property Value Reference

Appearance Liquid [2]

Boiling Point 206-207 °C (at 745 mmHg) [2]

Flash Point 86 °C (closed cup) [2]

Density 0.919 g/mL (at 25 °C) [2]

III. Safe Handling and Operational Plan
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Adherence to a strict operational plan minimizes the risk of exposure and accidents.

Step-by-Step Handling Procedure:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[3]

Confirm that an eyewash station and safety shower are readily accessible.[1]

Gather all necessary PPE and ensure it is in good condition.

Keep containers tightly closed when not in use.[3]

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Keep away from heat, sparks, and open flames as the substance is likely combustible.[3]

Use non-sparking tools and take precautionary measures against static discharge.[4]

Ground and bond containers when transferring material.[4]

In Case of a Spill:

Remove all sources of ignition.[3]

Ventilate the area.

Absorb the spill with an inert material (e.g., sand, vermiculite).[3]

Collect the absorbed material into a suitable, closed container for disposal.[3]

IV. First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

V. Disposal Plan
Proper disposal of 2-(4-Isopropylcyclohexyl)ethanol and its contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Procedure:

Waste Collection:

Collect all waste containing 2-(4-Isopropylcyclohexyl)ethanol in a designated, properly

labeled, and sealed container.

Do not mix with incompatible wastes.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not dispose of down the drain or in the regular trash.
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Follow all local, state, and federal regulations for hazardous waste disposal.

VI. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(4-
Isopropylcyclohexyl)ethanol.
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Caption: Workflow for Safe Handling of 2-(4-Isopropylcyclohexyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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